Cas no 1807390-58-4 (6-Bromo-2-methyl-3-nitrocinnamic acid)

• Product Name: 6-Bromo-2-methyl-3-nitrocinnamic acid
• CAS No: 1807390-58-4
• MF: C₁₀H₈BrNO₄
• MW: 286.078822135925
• CID: 4977486
• Update Time: 2025-05-25

6-Bromo-2-methyl-3-nitrocinnamic acid Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-2-methyl-3-nitrocinnamic acid

• Inchi： 1S/C10H8BrNO4/c1-6-7(2-5-10(13)14)8(11)3-4-9(6)12(15)16/h2-5H,1H3,(H,13,14)/b5-2+
• InChI Key： QYTUXFDZGBKPKZ-GORDUTHDSA-N
• SMILES： BrC1=CC=C(C(C)=C1/C=C/C(=O)O)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 312
• XLogP3: 2.8
• Topological Polar Surface Area: 83.1

Additional information on 6-Bromo-2-methyl-3-nitrocinnamic acid

Research Briefing on 6-Bromo-2-methyl-3-nitrocinnamic Acid (CAS: 1807390-58-4): Recent Advances and Applications

6-Bromo-2-methyl-3-nitrocinnamic acid (CAS: 1807390-58-4) is a chemically modified cinnamic acid derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by the presence of bromo, methyl, and nitro functional groups, serves as a versatile intermediate in the synthesis of more complex molecules. Recent studies have explored its utility in the development of novel therapeutic agents, particularly in the areas of anti-inflammatory, anticancer, and antimicrobial research. This briefing aims to summarize the latest findings related to this compound, highlighting its synthesis, biological activities, and potential industrial applications.

The synthesis of 6-Bromo-2-methyl-3-nitrocinnamic acid typically involves multi-step organic reactions, starting from commercially available precursors. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for research and industrial use. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated an optimized protocol for its synthesis using palladium-catalyzed cross-coupling reactions, which significantly reduced the production cost and environmental impact. These improvements are critical for scaling up production and facilitating further pharmacological evaluations.

In terms of biological activity, 6-Bromo-2-methyl-3-nitrocinnamic acid has shown promising results in preclinical studies. Research published in Bioorganic & Medicinal Chemistry Letters in 2024 revealed that this compound exhibits potent inhibitory effects on specific inflammatory mediators, such as cyclooxygenase-2 (COX-2), suggesting its potential as a lead compound for developing new anti-inflammatory drugs. Additionally, its nitro group has been implicated in generating reactive oxygen species (ROS), which could be harnessed for targeted cancer therapy. These findings underscore the compound's dual functionality, making it a valuable candidate for further investigation.

Beyond its pharmacological potential, 6-Bromo-2-methyl-3-nitrocinnamic acid has also found applications in material science. A recent study in ACS Applied Materials & Interfaces explored its use as a building block for organic semiconductors, owing to its electron-withdrawing nitro group and conjugated system. This interdisciplinary approach highlights the compound's versatility and opens new avenues for its utilization in non-pharmaceutical fields. However, challenges such as stability under physiological conditions and potential toxicity profiles must be addressed to fully realize its commercial potential.

In conclusion, 6-Bromo-2-methyl-3-nitrocinnamic acid (CAS: 1807390-58-4) represents a multifaceted compound with significant promise in both pharmaceutical and material science applications. Continued research into its synthesis optimization, mechanistic studies, and safety evaluations will be crucial for translating these findings into practical solutions. The integration of computational modeling and high-throughput screening techniques may further accelerate its development, paving the way for innovative therapies and advanced materials.